molecular formula C18H23N3OS B5761880 1-{3-[(1-benzyl-1H-imidazol-2-yl)thio]propanoyl}piperidine

1-{3-[(1-benzyl-1H-imidazol-2-yl)thio]propanoyl}piperidine

Cat. No. B5761880
M. Wt: 329.5 g/mol
InChI Key: XIVYARRWHWBWAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-{3-[(1-benzyl-1H-imidazol-2-yl)thio]propanoyl}piperidine is a novel molecule that has recently gained attention in the field of medicinal chemistry. This compound has been studied extensively for its potential therapeutic applications in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 1-{3-[(1-benzyl-1H-imidazol-2-yl)thio]propanoyl}piperidine is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. It has also been shown to modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects:
1-{3-[(1-benzyl-1H-imidazol-2-yl)thio]propanoyl}piperidine has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of fungi, and reduce inflammation in animal models. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{3-[(1-benzyl-1H-imidazol-2-yl)thio]propanoyl}piperidine in lab experiments include its high potency, selectivity, and low toxicity. However, the limitations of this compound include its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 1-{3-[(1-benzyl-1H-imidazol-2-yl)thio]propanoyl}piperidine. One direction is to further investigate its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Another direction is to study its potential use in combination with other drugs for the treatment of cancer and other diseases. Additionally, the synthesis of analogs of this compound may lead to the discovery of more potent and selective compounds for therapeutic use.

Synthesis Methods

The synthesis of 1-{3-[(1-benzyl-1H-imidazol-2-yl)thio]propanoyl}piperidine involves the reaction of 1-benzyl-1H-imidazole-2-thiol with 3-bromopropionyl chloride in the presence of a base. The resulting intermediate is then reacted with piperidine to obtain the final product. The synthesis of this compound has been reported in several scientific journals, and the procedure has been optimized for better yields and purity.

Scientific Research Applications

1-{3-[(1-benzyl-1H-imidazol-2-yl)thio]propanoyl}piperidine has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anticancer, antifungal, and anti-inflammatory activities. This compound has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.

properties

IUPAC Name

3-(1-benzylimidazol-2-yl)sulfanyl-1-piperidin-1-ylpropan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H23N3OS/c22-17(20-11-5-2-6-12-20)9-14-23-18-19-10-13-21(18)15-16-7-3-1-4-8-16/h1,3-4,7-8,10,13H,2,5-6,9,11-12,14-15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XIVYARRWHWBWAX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)C(=O)CCSC2=NC=CN2CC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H23N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(1-Benzylimidazol-2-yl)sulfanyl-1-piperidin-1-ylpropan-1-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.